Cas no 1803571-27-8 (5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole)

5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole is a heterocyclic compound featuring a triazolopyridazine core linked to a 1,2,4-oxadiazole moiety via an ethyl spacer. The presence of a chloro substituent enhances its reactivity, while the methoxyphenyl group contributes to its structural diversity. This compound is of interest in medicinal chemistry due to its potential as a scaffold for biologically active molecules, particularly in the development of kinase inhibitors or other therapeutic agents. Its fused triazole and pyridazine rings offer stability and electronic properties suitable for targeted interactions. The oxadiazole component further augments its utility in drug discovery, providing a versatile platform for further derivatization.

5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole structure

1803571-27-8 structure

Product Name:5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole

CAS No:1803571-27-8

MF:C₁₆H₁₃ClN₆O₂

MW:356.766421079636

CID:4615825

PubChem ID:86811614

Update Time:2025-06-08

5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-[2-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]ethyl]-
- 5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole
- Inchi： 1S/C16H13ClN6O2/c1-24-11-5-3-2-4-10(11)16-18-15(25-22-16)9-8-14-20-19-13-7-6-12(17)21-23(13)14/h2-7H,8-9H2,1H3
- InChI Key： SVDGHRYRACHNOM-UHFFFAOYSA-N
- SMILES： C12=NN=C(CCC3ON=C(C4=CC=CC=C4OC)N=3)N1N=C(Cl)C=C2

5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM477834-250mg	5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole	1803571-27-8	95%+	250mg	$***	2023-03-30
Chemenu	CM477834-500mg	5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole	1803571-27-8	95%+	500mg	$***	2023-03-30
Chemenu	CM477834-1g	5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole	1803571-27-8	95%+	1g	$***	2023-03-30
Enamine	EN300-181332-0.05g	5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole	1803571-27-8	95%	0.05g	$182.0	2023-09-19
Enamine	EN300-181332-0.1g	5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole	1803571-27-8	95%	0.1g	$272.0	2023-09-19
Enamine	EN300-181332-0.25g	5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole	1803571-27-8	95%	0.25g	$389.0	2023-09-19
Enamine	EN300-181332-0.5g	5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole	1803571-27-8	95%	0.5g	$613.0	2023-09-19
Enamine	EN300-181332-1.0g	5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole	1803571-27-8	95%	1g	$785.0	2023-05-06
Enamine	EN300-181332-2.5g	5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole	1803571-27-8	95%	2.5g	$1539.0	2023-09-19
Enamine	EN300-181332-5.0g	5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole	1803571-27-8	95%	5g	$2277.0	2023-05-06

5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole

Comprehensive Analysis of 5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole (CAS No. 1803571-27-8)

The compound 5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole (CAS No. 1803571-27-8) is a heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This article delves into its chemical properties, synthesis pathways, and applications, while addressing common queries from researchers and industry professionals.

Structurally, this compound combines a [1,2,4]triazolo[4,3-b]pyridazine core with a 1,2,4-oxadiazole moiety, linked via an ethyl bridge. The presence of a 6-chloro substitution and a 2-methoxyphenyl group enhances its electronic and steric properties, making it a candidate for modulating protein-ligand interactions. Researchers often search for "synthesis of triazolopyridazine derivatives" or "biological activity of oxadiazole compounds," reflecting the growing interest in this chemical space.

Recent studies highlight its potential as a kinase inhibitor or antimicrobial agent, aligning with trends in "targeted drug discovery" and "antibiotic resistance solutions." Computational models suggest its affinity for ATP-binding pockets, a hotspot in "cancer therapy research." The methoxy group’s role in improving bioavailability is another frequently discussed topic, as seen in searches like "impact of methoxy on drug metabolism."

From a synthetic perspective, routes involving cyclocondensation of hydrazine derivatives with nitriles are commonly employed. Optimizing yield and purity remains a challenge, prompting queries such as "purification methods for triazolopyridazines." Green chemistry approaches, including microwave-assisted synthesis, are also gaining traction, resonating with the "sustainable pharmaceutical manufacturing" trend.

In agrochemistry, the compound’s potential as a plant growth regulator or pesticide intermediate is under exploration. Searches like "oxadiazole in crop protection" reflect this niche interest. Regulatory compliance and environmental safety are critical considerations, often addressed under "eco-friendly agrochemical design."

Analytical characterization via LC-MS, NMR, and X-ray crystallography is essential for quality control. Researchers frequently seek "spectral data for CAS 1803571-27-8" or "crystallographic studies of heterocycles," underscoring the need for accessible reference data.

In conclusion, 5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole represents a versatile scaffold with multidisciplinary applications. Its study intersects with cutting-edge topics like "AI-driven drug design" and "precision agriculture," ensuring its relevance in future scientific discourse.